Cas no 1261886-77-4 (8-Hydroxy-4-(trifluoromethyl)quinoline)

• Product Name: 8-Hydroxy-4-(trifluoromethyl)quinoline
• CAS No: 1261886-77-4
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 4822394
• Update Time: 2025-06-08

8-Hydroxy-4-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-4-(trifluoromethyl)quinoline

• Inchi： 1S/C10H6F3NO/c11-10(12,13)7-4-5-14-9-6(7)2-1-3-8(9)15/h1-5,15H
• InChI Key： SBGCONICZZYHCI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C2C(=CC=CC=12)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1

Additional information on 8-Hydroxy-4-(trifluoromethyl)quinoline

Introduction to 8-Hydroxy-4-(trifluoromethyl)quinoline (CAS No. 1261886-77-4)

8-Hydroxy-4-(trifluoromethyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1261886-77-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of 8-Hydroxy-4-(trifluoromethyl)quinoline, particularly the presence of a hydroxyl group at the 8-position and a trifluoromethyl group at the 4-position, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold has a rich history in medicinal chemistry, with several derivatives serving as cornerstone drugs in treating malaria, bacterial infections, and more recently, as candidates in oncology and anti-inflammatory therapies. The introduction of fluorine atoms into aromatic rings, such as the trifluoromethyl group in 8-Hydroxy-4-(trifluoromethyl)quinoline, is a common strategy to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This modification often results in increased pharmacological activity and improved drug-like properties.

In recent years, there has been a surge in research focusing on quinoline derivatives as potential candidates for anticancer therapy. The hydroxyl group in 8-Hydroxy-4-(trifluoromethyl)quinoline not only influences its solubility but also serves as a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. Studies have demonstrated that quinoline-based compounds can interact with various cellular pathways involved in cancer progression, including inhibition of tyrosine kinases, modulation of DNA replication, and induction of apoptosis.

One of the most compelling aspects of 8-Hydroxy-4-(trifluoromethyl)quinoline is its potential in targeting specific enzymes and proteins that are dysregulated in cancer cells. For instance, research has indicated that this compound may inhibit the activity of aurora kinases, which are critical regulators of cell cycle progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system tumors. These findings have opened new avenues for developing novel anticancer agents based on quinoline derivatives.

The trifluoromethyl group in 8-Hydroxy-4-(trifluoromethyl)quinoline plays a pivotal role in modulating its pharmacokinetic profile. This substituent enhances binding affinity by increasing lipophilicity while reducing metabolic susceptibility. Such properties are highly desirable for drug development, as they contribute to longer half-lives and improved bioavailability. Furthermore, the hydroxyl group provides a handle for further derivatization, allowing chemists to explore diverse structural analogs with enhanced therapeutic efficacy.

Recent advances in computational chemistry and molecular modeling have accelerated the discovery process for quinoline-based compounds like 8-Hydroxy-4-(trifluoromethyl)quinoline. These tools enable researchers to predict binding interactions with target proteins with high precision, facilitating the design of more potent and selective drug candidates. By integrating experimental data with computational insights, scientists can optimize lead compounds more efficiently, reducing the time and cost associated with traditional drug discovery methods.

The synthesis of 8-Hydroxy-4-(trifluoromethyl)quinoline involves multi-step organic reactions that highlight the versatility of quinoline chemistry. Key synthetic routes typically involve Friedel-Crafts acylation or alkylation followed by functional group transformations such as hydroxylation and fluorination. These synthetic strategies have been refined over decades, allowing for scalable production of complex quinoline derivatives under controlled conditions.

From a pharmacological perspective, 8-Hydroxy-4-(trifluoromethyl)quinoline exhibits promising anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Chronic inflammation is implicated in various diseases, including autoimmune disorders and metabolic syndromes, making this compound a valuable candidate for therapeutic intervention. Preclinical studies have shown that quinoline derivatives can attenuate inflammatory responses without significant side effects, positioning them as potential candidates for clinical development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological properties due to their ability to influence electronic distribution and steric interactions. In 8-Hydroxy-4-(trifluoromethyl)quinoline, the trifluoromethyl group not only improves metabolic stability but also enhances binding affinity to biological targets by increasing lipophilicity and reducing hydrogen bonding capacity.

Future directions in the study of 8-Hydroxy-4-(trifluoromethyl)quinoline include exploring its potential as an antimicrobial agent against drug-resistant pathogens. Quinoline derivatives have historically been effective against bacterial infections, and modifications such as fluorination can enhance their efficacy against multidrug-resistant strains. Additionally, investigating its interactions with viral proteases could open new possibilities for antiviral therapies.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of 8-Hydroxy-4-(trifluoromethyl)quinoline exemplifies this collaborative approach, where structural modifications are guided by biological activity data and computational predictions. Such integrative strategies are essential for accelerating drug discovery pipelines and bringing new treatments to patients more rapidly.

In conclusion,8-Hydroxy-4-(trifluoromethyl)quinoline (CAS No. 1261886-77-4) represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activities. Its potential applications in oncology、anti-inflammation、and antimicrobial therapy make it a valuable compound for ongoing research efforts。As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in shaping future therapeutic strategies。